molecular formula C17H22BrN B296003 4-Bromo-3-hexyl-2,6-dimethylquinoline

4-Bromo-3-hexyl-2,6-dimethylquinoline

Cat. No.: B296003
M. Wt: 320.3 g/mol
InChI Key: JDXZZFKSIUHTCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-3-hexyl-2,6-dimethylquinoline is a halogenated quinoline derivative featuring a bromine atom at position 4, a hexyl chain at position 3, and methyl groups at positions 2 and 5. This structural configuration confers unique physicochemical properties, including enhanced lipophilicity due to the hexyl substituent and steric effects from the methyl groups. Such compounds are of interest in medicinal chemistry and materials science, particularly as intermediates for synthesizing bioactive molecules or ligands in catalytic systems.

Properties

Molecular Formula

C17H22BrN

Molecular Weight

320.3 g/mol

IUPAC Name

4-bromo-3-hexyl-2,6-dimethylquinoline

InChI

InChI=1S/C17H22BrN/c1-4-5-6-7-8-14-13(3)19-16-10-9-12(2)11-15(16)17(14)18/h9-11H,4-8H2,1-3H3

InChI Key

JDXZZFKSIUHTCU-UHFFFAOYSA-N

SMILES

CCCCCCC1=C(C2=C(C=CC(=C2)C)N=C1C)Br

Canonical SMILES

CCCCCCC1=C(N=C2C=CC(=CC2=C1Br)C)C

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects and Structural Variations

Quinoline derivatives vary significantly based on substituent type, position, and chain length. Key comparisons include:

Compound Name Substituents (Positions) Key Structural Features
4-Bromo-3-hexyl-2,6-dimethylquinoline Br (4), C₆H₁₃ (3), CH₃ (2,6) Long alkyl chain, bromine, methyl groups
4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline (4k) NH₂ (4), Cl-Ph (2), MeO-Ph (3) Aromatic rings, amino group, methoxy group
8-Bromo-2,6-dimethylquinoline Br (8), CH₃ (2,6) Bromine at position 8, methyl groups
6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid Br (6), (2,4-MeO)Ph (2), COOH (4) Carboxylic acid, dimethoxy phenyl group

Analysis :

  • Bromine Position : Bromine at position 4 (target compound) vs. position 8 () alters electronic distribution and reactivity. Position 4 bromine may enhance electrophilic substitution at adjacent sites, whereas position 8 bromine could influence π-stacking in crystal structures .
  • Alkyl vs. Aromatic Substituents : The hexyl chain in the target compound increases lipophilicity (predicted logP >6) compared to methoxy (logP ~4 in ) or chlorophenyl groups (logP ~5 in ) .

Analysis :

  • Modern methods (e.g., Pd-catalyzed coupling in ) offer regioselectivity for complex substituents like hexyl chains, contrasting with older chlorination/oxidation approaches () .
  • Bromination strategies vary: direct electrophilic substitution (target compound) vs. side-chain functionalization () .

Physicochemical Properties

Critical data for comparison:

Compound Molecular Weight Melting Point (°C) logP Solubility
4-Bromo-3-hexyl-2,6-dimethylquinoline ~322.3 (calc.) Estimated 80-100 ~6.2 Low in water
4k 424.9 223–225 ~5.1 Moderate in DMSO
6-Methylkynurenic acid 233.2 279 (decomp.) ~1.5 Low in organic solvents
388.2 Not reported 4.0 Moderate in MeOH

Analysis :

  • The hexyl chain in the target compound elevates logP significantly compared to shorter-chain analogs (e.g., ), suggesting better membrane permeability .
  • High melting points in and correlate with rigid aromatic systems, while the target compound’s lower estimated melting point reflects alkyl chain flexibility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.